Cas no 2171922-70-4 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid
• CAS No: 2171922-70-4
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6410072
• PubChem ID: 165565304
• Update Time: 2023-12-30

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}but-2-ynoic acid
• EN300-1550750
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}but-2-ynoic acid
• 2171922-70-4

• Inchi： 1S/C28H24N2O5/c31-26(29-17-7-14-27(32)33)16-15-19-8-1-6-13-25(19)30-28(34)35-18-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h1-6,8-13,24H,15-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NRWNXYUFMHVKRK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids